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Compound of Interest

Compound Name: Dimethametryn

Cat. No.: B166598 Get Quote

Essential Safety and Disposal Information for Researchers

Dimethametryn is a herbicide recognized for its persistence in soil and aquatic environments

and its moderate toxicity to aquatic life.[1] Proper disposal is crucial to prevent environmental

contamination and ensure laboratory safety. This guide provides procedural steps for the safe

handling and disposal of dimethametryn waste in a research setting.

Immediate Safety and Handling Precautions
Before handling dimethametryn, it is imperative to consult the Safety Data Sheet (SDS) and

wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. Dimethametryn may cause an allergic skin reaction.[2][3]

Step-by-Step Disposal Procedure for
Dimethametryn Waste
The following procedure outlines the recommended steps for disposing of unwanted

dimethametryn and its containers.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify all waste containing dimethametryn. This includes pure

chemical, solutions, contaminated labware (e.g., pipette tips, vials), and grossly

contaminated PPE.
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Segregate the Waste: Do not mix dimethametryn waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department. Keep it separate from non-hazardous laboratory trash.

Step 2: Waste Collection and Labeling

Aqueous Waste: Collect aqueous solutions containing dimethametryn in a designated, leak-

proof, and chemically compatible container.

Solid Waste: Collect contaminated solids (e.g., absorbent pads, contaminated labware) in a

separate, clearly labeled, and sealed container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Dimethametryn," and the approximate concentration and quantity.

Step 3: Arranging for Disposal

Contact EHS: Your institution's Environmental Health and Safety (EHS) department is the

primary point of contact for hazardous waste disposal. Inform them of the type and quantity

of dimethametryn waste you have.

Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for

hazardous waste pickup and disposal. EHS will arrange for a licensed hazardous waste

contractor to collect and dispose of the material in compliance with all federal, state, and

local regulations.[4][5]

Step 4: Decontamination of Empty Containers

Empty containers that once held dimethametryn must be properly decontaminated to be

considered non-hazardous.

Triple Rinsing: A widely accepted method for decontaminating empty pesticide containers is

triple rinsing.[4][6]

Empty the container completely into the designated waste collection vessel.
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Fill the container to about one-quarter full with a suitable solvent (e.g., water or another

solvent in which dimethametryn is soluble).

Securely cap and shake the container for at least 30 seconds.

Drain the rinsate into the hazardous waste container.

Repeat this rinsing process two more times.

Disposal of Rinsed Containers: After triple rinsing, the container may be disposed of as

regular laboratory waste, but always confirm this with your EHS department.

Important Considerations:

Do Not Pour Down the Drain: Dimethametryn is very toxic to aquatic life with long-lasting

effects.[2][3] Never dispose of dimethametryn or its rinsate down the sanitary sewer.[4][5]

Regulatory Compliance: State and local regulations for pesticide disposal may be more

stringent than federal guidelines.[4][5] Always defer to your local and institutional

requirements.

Quantitative Data Summary
Property Value Source

GHS Hazard Statement
H317: May cause an allergic

skin reaction
[2]

GHS Hazard Statement H400: Very toxic to aquatic life [2][3]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[2][3]

Persistence
Tends to be persistent in soil

and aqueous systems
[1]

Experimental Protocols
Protocol: Triple Rinsing of Dimethametryn Containers
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Objective: To decontaminate empty containers that have held dimethametryn for safe

disposal.

Materials:

Empty dimethametryn container

Appropriate rinsing solvent (as determined from the SDS or solubility data)

Designated hazardous waste container for dimethametryn

Personal Protective Equipment (gloves, goggles, lab coat)

Procedure:

Ensure all PPE is correctly worn.

Carefully empty any residual dimethametryn from the original container into the designated

hazardous waste container.

Add the selected solvent to the empty container until it is approximately 25% full.

Securely close the container and agitate it vigorously for a minimum of 30 seconds to ensure

the solvent contacts all interior surfaces.

Pour the rinsate from the container into the designated hazardous waste container. Allow the

container to drain for at least 30 seconds.

Repeat steps 3-5 two additional times to complete the triple rinse process.

The now-rinsed container should be left open in a fume hood to air dry.

Consult with your institution's EHS for final disposal of the decontaminated container.
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Caption: Workflow for the safe disposal of dimethametryn waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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